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Prostaglandin F2α 1,15-lactone Prostaglandin F2α 1,15-lactone PGF2α 1,15-lactone is a lipid-soluble internal ester of PGF2α. Hydrolysis of the lactone readily produces free PGF2α in plasma. In rhesus monkeys, a total dose of 15 mg of PGF2α 1,15-lactone terminates early pregnancy, whereas PGF2α is ineffective.
Brand Name: Vulcanchem
CAS No.: 55314-49-3
VCID: VC0160092
InChI: InChI=1S/C20H32O4/c1-2-3-6-9-15-12-13-17-16(18(21)14-19(17)22)10-7-4-5-8-11-20(23)24-15/h4,7,12-13,15-19,21-22H,2-3,5-6,8-11,14H2,1H3/b7-4+,13-12+/t15-,16+,17+,18-,19+/m0/s1
SMILES: CCCCCC1C=CC2C(CC=CCCCC(=O)O1)C(CC2O)O
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol

Prostaglandin F2α 1,15-lactone

CAS No.: 55314-49-3

Reference Standards

VCID: VC0160092

Molecular Formula: C20H32O4

Molecular Weight: 336.5 g/mol

Prostaglandin F2α 1,15-lactone - 55314-49-3

CAS No. 55314-49-3
Product Name Prostaglandin F2α 1,15-lactone
Molecular Formula C20H32O4
Molecular Weight 336.5 g/mol
IUPAC Name (1R,2E,4S,10E,13R,14S,16R)-14,16-dihydroxy-4-pentyl-5-oxabicyclo[11.3.0]hexadeca-2,10-dien-6-one
Standard InChI InChI=1S/C20H32O4/c1-2-3-6-9-15-12-13-17-16(18(21)14-19(17)22)10-7-4-5-8-11-20(23)24-15/h4,7,12-13,15-19,21-22H,2-3,5-6,8-11,14H2,1H3/b7-4+,13-12+/t15-,16+,17+,18-,19+/m0/s1
Standard InChIKey UTLCNJREJFJDLH-YNNPMVKQSA-N
Isomeric SMILES CCCCC[C@H]1/C=C/[C@@H]2[C@@H](C/C=C/CCCC(=O)O1)[C@H](C[C@H]2O)O
SMILES CCCCCC1C=CC2C(CC=CCCCC(=O)O1)C(CC2O)O
Canonical SMILES CCCCCC1C=CC2C(CC=CCCCC(=O)O1)C(CC2O)O
Description PGF2α 1,15-lactone is a lipid-soluble internal ester of PGF2α. Hydrolysis of the lactone readily produces free PGF2α in plasma. In rhesus monkeys, a total dose of 15 mg of PGF2α 1,15-lactone terminates early pregnancy, whereas PGF2α is ineffective.
Synonyms PGF2α 1,15-lactone
Reference 1.Spilman, C.H.,Beuving, D.C.,Forbes, A.D., et al. Effects of PGF2α and PGF2α, 1-15 lactone on the corpus luteum and on early pregnancy in the rhesus monkey. Prostaglandins 14, 477-488 (1977).
PubChem Compound 6441693
Last Modified Nov 11 2021
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